2-bromo-N-(4-nitrophenyl)acetamide
Overview
Description
“2-bromo-N-(4-nitrophenyl)acetamide” is a chemical compound with the molecular formula C8H7BrN2O3 . It has a molecular weight of 259.06 .
Molecular Structure Analysis
The molecular structure of “this compound” consists of a bromine atom attached to a benzene ring, which is also attached to an acetamide group . The benzene ring also carries a nitro group .Physical And Chemical Properties Analysis
“this compound” is a solid at room temperature . It has a melting point of 102-104 degrees Celsius . The compound is stable under normal conditions .Scientific Research Applications
Synthesis and Chemical Properties
- Synthesis Techniques : Studies have explored synthesis methods of related compounds, like N-[4-(4-Bromobutoxy)-2-nitrophenyl]acetamide, using processes such as alkylation and nitration, which are key in understanding the synthesis of 2-bromo-N-(4-nitrophenyl)acetamide (Zhang, 2004).
- Molecular Interactions : Research on N-(4-Methyl-2-nitrophenyl)acetamide highlights the effects of bifurcate hydrogen bonding on molecular behavior in different solvents, which is relevant for understanding the behavior of similar compounds (I. G. Krivoruchka et al., 2004).
Applications in Drug Research
- Anti-HIV Properties : A study on acetamide derivatives, including those with bromophenyl and nitrophenyl substitutions, suggests potent anti-HIV drug properties, which could extend to this compound (M. Oftadeh et al., 2013).
- Pharmacological Potential : Research indicates that certain acetamide derivatives have cytotoxic, anti-inflammatory, analgesic, and antipyretic activities, hinting at potential pharmacological applications for similar compounds (P. Rani et al., 2016).
Molecular Structure Analysis
- Density Functional Theory (DFT) Studies : Analyses using DFT have been conducted on similar compounds to understand their local molecular properties, which can provide insights into the properties of this compound (R. Viana et al., 2016).
Photocatalytic Applications
- Photocatalytic Degradation Studies : Investigations into the photocatalytic degradation of acetaminophen derivatives can offer insights into environmental applications of this compound (N. Jallouli et al., 2017).
Additional Research Applications
- Antimicrobial Activity : Studies on Schiff bases and thiazolidinone derivatives of acetamide compounds, including their synthesis and antimicrobial profile, are relevant for assessing the potential applications of this compound in this area (N. Fuloria et al., 2014).
Safety and Hazards
properties
IUPAC Name |
2-bromo-N-(4-nitrophenyl)acetamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7BrN2O3/c9-5-8(12)10-6-1-3-7(4-2-6)11(13)14/h1-4H,5H2,(H,10,12) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XSKCUIFGKBMFOW-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1NC(=O)CBr)[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7BrN2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
259.06 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
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